5-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-nitro-N-(tetrahydro-2-furanylmethyl)aniline

• IUPAC Name: (4-chlorophenyl)-[4-[4-nitro-3-(oxolan-2-ylmethylamino)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25ClN4O4/c23-17-5-3-16(4-6-17)22(28)26-11-9-25(10-12-26)18-7-8-21(27(29)30)20(14-18)24-15-19-2-1-13-31-19/h3-8,14,19,24H,1-2,9-13,15H2
• InChI Key: QDMHQHKKPNEHCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=C(C=CC(=C2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C22H25ClN4O4
• Molecular Weight: 444.9 g/mol

Description

5-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-nitro-N-(tetrahydro-2-furanylmethyl)aniline is a useful research compound. Its molecular formula is C22H25ClN4O4 and its molecular weight is 444.9 g/mol. The purity is usually 95%.
The exact mass of the compound 5-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-nitro-N-(tetrahydro-2-furanylmethyl)aniline is 444.1564330 g/mol and the complexity rating of the compound is 617. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Piperazine Derivatives

Piperazine derivatives, including those similar in structure to the compound , have been synthesized and shown to possess significant antimicrobial and antifungal properties. These compounds have been tested against various bacterial strains such as Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, and fungal strains including Candida albicans and Aspergillus species, demonstrating notable efficacy (Suryavanshi & Rathore, 2017).

Antituberculosis Activity

Efforts to enhance the bioavailability of anti-tuberculosis agents have led to the synthesis of new analogues, including those with structural similarities to the compound of interest. These modifications have resulted in compounds with retained or superior anti-tuberculosis activity, highlighting the potential of such structures in drug development for infectious diseases (Tangallapally et al., 2006).

Tyrosinase and Melanin Inhibitors

N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl} butanamides have been synthesized and evaluated for their inhibitory potential against mushroom tyrosinase and melanin production. These studies are pivotal in the development of depigmentation drugs with minimal side effects, indicating the relevance of such compounds in dermatological applications (Raza et al., 2019).

Chemical Properties and Applications

Nickel(II) Complexes

Research involving nickel(II) complexes of flexidentate Schiff base ligands, which are structurally related to the target compound, showcases the intricate balance between planar and octahedral geometries in these complexes. Such studies are crucial for understanding the coordination chemistry of nickel and its potential applications in catalysis and material science (Mukhopadhyay et al., 2003).